Cas no 2138533-41-0 (3-chloro-5-(pyrimidin-5-yl)aniline)

• Product Name: 3-chloro-5-(pyrimidin-5-yl)aniline
• CAS No: 2138533-41-0
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 6360764
• PubChem ID: 162396087
• Update Time: 2025-05-25

3-chloro-5-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(pyrimidin-5-yl)aniline
• 2138533-41-0
• A1-41673
• EN300-1142061

• Inchi： 1S/C10H8ClN3/c11-9-1-7(2-10(12)3-9)8-4-13-6-14-5-8/h1-6H,12H2
• InChI Key： FVLMZDHQPVCFLM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=CN=C1)N

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-chloro-5-(pyrimidin-5-yl)aniline

Introduction to 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0)

3-chloro-5-(pyrimidin-5-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138533-41-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorinated aniline core linked to a pyrimidine ring, has garnered attention due to its structural features and potential biological activities. The presence of both chloro and pyrimidine substituents makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive molecules.

The compound’s structure is characterized by a benzene ring substituted with a chlorine atom at the 3-position and an aniline group at the 5-position, which is further connected to a pyrimidine ring at the 5-position. This specific arrangement imparts unique electronic and steric properties, making it an attractive candidate for various chemical and biological studies. The chloro group enhances electrophilicity, facilitating reactions such as nucleophilic aromatic substitution, while the pyrimidine moiety is known for its role in many biologically active molecules, including antiviral and anticancer agents.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both aniline and pyrimidine moieties due to their demonstrated efficacy in modulating various biological pathways. 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0) fits well within this category, and its synthesis has been explored as a precursor for more complex derivatives. Researchers have been particularly interested in its potential as an intermediate in the development of drugs targeting inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of this compound is its versatility in drug design. The chloro group can be readily displaced by various nucleophiles, allowing for the introduction of different functional groups that may enhance binding affinity or metabolic stability. Similarly, the pyrimidine ring can be modified through various chemical transformations, such as halogenation or alkylation, to tailor its pharmacological properties. These features make 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0) a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the compound’s potential in inhibiting certain enzymes involved in disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases that play a role in cancer progression. The ability to fine-tune the structure through strategic modifications has allowed researchers to optimize potency and selectivity. Additionally, computational modeling studies have been employed to predict how different substituents might affect the molecule’s interactions with biological targets, providing insights that guide synthetic efforts.

The synthesis of 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0) typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include chlorination of aniline derivatives followed by coupling with pyrimidine intermediates via palladium-catalyzed cross-coupling reactions. Advances in synthetic methodologies have improved both yield and purity, making it more feasible to produce sufficient quantities for detailed biological evaluation.

In terms of biological activity, preliminary studies suggest that 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0) exhibits moderate activity against certain bacterial strains and shows some promise as an anti-inflammatory agent. These findings are encouraging but require further investigation to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biochemists are essential to translate these initial observations into viable drug candidates.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, the structural features of 3-chloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138533-41-0) offer opportunities to address these issues through structural optimization. For example, introducing polar functional groups into the molecule could enhance solubility while minimizing toxicity. Similarly, modifications aimed at improving metabolic stability could extend the compound’s half-life in vivo.

As research continues to evolve, so too do the tools available for studying these compounds. High-throughput screening technologies allow researchers to rapidly test large libraries of molecules for activity against various targets, while mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information crucial for understanding how these molecules interact with biological systems.

The future prospects for 3-chloro-5-(pyrimidin-5-y laniline (CAS No. 2138533 41 0) are promising given its unique structural attributes and potential biological activities It remains one of several key scaffolds under investigation by pharmaceutical companies academic laboratories In time it may contribute significantly to addressing unmet medical needs across multiple therapeutic areas